1-(Cyclooct-2-en-1-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 1-[(2Z)-cyclooct-2-en-1-yl]cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C12H18O/c13-10-12(8-9-12)11-6-4-2-1-3-5-7-11/h4,6,10-11H,1-3,5,7-9H2/b6-4-
• InChI Key: MWQQTIBEGWCULE-XQRVVYSFSA-N
• Isomeric SMILES: C1CC/C=C\C(CC1)C2(CC2)C=O
• Canonical SMILES: C1CCC=CC(CC1)C2(CC2)C=O

Description

1-(Cyclooct-2-en-1-yl)cyclopropane-1-carbaldehyde is a bicyclic organic compound featuring a cyclopropane ring directly bonded to a cyclooct-2-enyl substituent and a formyl (-CHO) group.

Preparation Methods

The synthesis of 1-(Cyclooct-2-en-1-yl)cyclopropane-1-carbaldehyde can be achieved through several synthetic routes. . The reaction conditions typically involve the use of catalysts such as rhodium or copper complexes to facilitate the cyclopropanation process. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-(Cyclooct-2-en-1-yl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions at the cyclopropane ring, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions include carboxylic acids, alcohols, and substituted cyclopropane derivatives.

Scientific Research Applications

1-(Cyclooct-2-en-1-yl)cyclopropane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in the development of new drugs for treating various diseases.

Industry: It is used in the development of new materials and chemical processes, particularly in the field of polymer chemistry.

Mechanism of Action

The mechanism of action of 1-(Cyclooct-2-en-1-yl)cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to the modulation of their activity. The cyclopropane ring can also participate in various chemical reactions, contributing to the compound’s overall reactivity and biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key derivatives of cyclopropane-1-carbaldehyde and their distinguishing features:

Compound Name	Substituent/Modification	Molecular Formula	Molecular Weight	Physical State	Notable Properties	CAS Number	Reference
1-[(Triisopropylsilyl)oxy]cyclopropanecarbaldehyde	Triisopropylsilyl ether (-OSi(iPr)₃)	C₁₃H₂₆O₂Si	258.42 g/mol	Not specified	Hydrolysis-sensitive silyl ether; potential use as a protecting group in synthesis	76326-31-3
1-(propan-2-yl)cyclopropane-1-carbaldehyde	Isopropyl (-CH(CH₃)₂)	C₇H₁₂O	112.17 g/mol	Liquid	Low molecular weight; stored at -10°C; simple aliphatic substitution	489468-09-9
rac-(1R,2R)-2-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde	Pyrazole heterocycle	C₈H₁₀N₂O	150.18 g/mol	Not specified	Chiral center; potential for biological activity due to pyrazole moiety	EN300-386262
1-(Naphthalen-2-yl)cyclopropane-1-carbaldehyde	Naphthyl group	C₁₄H₁₂O	196.25 g/mol	White solid	Aromatic substitution enhances rigidity; used in total synthesis (84% yield)	Not specified
1-[(4-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde	4-Methylcyclohexylmethyl group	C₁₂H₂₀O	180.29 g/mol	Not specified	Bulky aliphatic substituent; ≥95% purity	1936647-44-7
1-[(3-Chlorothiophen-2-yl)methyl]cyclopropane-1-carbaldehyde	3-Chlorothiophene group	C₉H₉ClOS	200.68 g/mol	Not specified	Electrophilic chloro-thiophene moiety; potential in agrochemicals/pharmaceuticals	15033-25-7

Structural and Electronic Effects

• Substituent Bulk : The cyclooct-2-enyl group in the target compound introduces moderate steric bulk compared to smaller substituents like isopropyl (C₇H₁₂O, ) or larger aromatic systems (e.g., naphthyl in C₁₄H₁₂O, ). This may influence reactivity in cyclopropane ring-opening reactions.
• Electronic Modulation : Electron-withdrawing groups (e.g., -CHO) on the cyclopropane ring enhance electrophilicity, while electron-donating substituents (e.g., silyl ether in ) may stabilize adjacent carbocation intermediates.

Physicochemical Properties

• Physical State : Derivatives with aromatic substituents (e.g., naphthyl in ) tend to be solids due to increased π-stacking interactions, whereas aliphatic analogs (e.g., isopropyl in ) are liquids. The cyclooct-2-enyl group’s conformational flexibility may result in a liquid or low-melting solid.
• Stability : Silyl ether derivatives () are prone to hydrolysis under acidic/basic conditions, while chloro-thiophene derivatives () exhibit stability in diverse synthetic environments.

Research Findings and Trends

• Catalytic Potential: Cyclopropane-carbaldehydes with bulky substituents (e.g., 4-methylcyclohexylmethyl in ) are explored in asymmetric catalysis due to their rigid frameworks.
• Material Science : Aromatic derivatives (e.g., benzodioxole in ) are investigated for optoelectronic properties, though the cyclooctenyl group’s strain may offer unique advantages in polymer design.